1-cyclohexyl-4-(2-nitrobenzyl)piperazine

• IUPAC Name: 1-cyclohexyl-4-[(2-nitrophenyl)methyl]piperazine
• InChI: InChI=1S/C17H25N3O2/c21-20(22)17-9-5-4-6-15(17)14-18-10-12-19(13-11-18)16-7-2-1-3-8-16/h4-6,9,16H,1-3,7-8,10-14H2
• InChI Key: BLPIRIRAGNRVCV-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)N2CCN(CC2)CC3=CC=CC=C3[N+](=O)[O-]
• Molecular Formula: C17H25N3O2
• Molecular Weight: 303.4 g/mol

Description

1-Cyclohexyl-4-(2-nitrobenzyl)piperazine, commonly known as CNB-001, is a small molecule drug that has been extensively studied for its potential therapeutic applications in various neurological disorders. It belongs to the class of piperazine derivatives and has been found to exhibit neuroprotective properties.

Mechanism of Action

The exact mechanism of action of CNB-001 is not fully understood. However, it has been proposed that it exerts its neuroprotective effects by modulating multiple signaling pathways, including the PI3K/Akt/mTOR pathway, the Nrf2/ARE pathway, and the NF-κB pathway.
Biochemical and Physiological Effects:
CNB-001 has been found to exhibit a range of biochemical and physiological effects, including reducing oxidative stress and inflammation, promoting neuronal survival, and enhancing cognitive function. It has also been shown to improve motor function and reduce neuronal damage in animal models of neurological disorders.

Advantages and Limitations for Lab Experiments

The advantages of using CNB-001 in lab experiments include its neuroprotective properties, low toxicity, and ease of synthesis. However, its limitations include its poor solubility in water and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for research on CNB-001, including investigating its potential therapeutic applications in other neurological disorders, optimizing its pharmacokinetic properties, and developing more efficient synthesis methods. Additionally, further studies are needed to fully understand its mechanism of action and to identify potential drug targets for future drug development.

Synthesis Methods

The synthesis of CNB-001 involves the reaction of 1-cyclohexylpiperazine with 2-nitrobenzyl chloride in the presence of a base. The reaction yields CNB-001 as a yellow solid, which can be purified by recrystallization.

Scientific Research Applications

CNB-001 has been extensively studied for its potential therapeutic applications in various neurological disorders, including traumatic brain injury, stroke, and Alzheimer's disease. It has been found to exhibit neuroprotective properties by reducing oxidative stress and inflammation, promoting neuronal survival, and enhancing cognitive function.